Cas no 95881-96-2 (3-(2-Methylpropyl)-1,2-thiazol-5-amine)

3-(2-Methylpropyl)-1,2-thiazol-5-amine is a heterocyclic amine featuring a thiazole core substituted with a 2-methylpropyl group at the 3-position and an amine functional group at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for the development of biologically active molecules. The thiazole scaffold is known for its stability and potential pharmacological properties, while the amine group offers opportunities for further derivatization. Its structural features make it suitable for applications in medicinal chemistry, including the design of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive nature.

3-(2-Methylpropyl)-1,2-thiazol-5-amine structure

95881-96-2 structure

Product Name:3-(2-Methylpropyl)-1,2-thiazol-5-amine

CAS No:95881-96-2

MF:C₇H₁₂N₂S

MW:156.248579978943

CID:5693021

PubChem ID:21812876

Update Time:2025-06-08

3-(2-Methylpropyl)-1,2-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 5-Isothiazolamine, 3-(2-methylpropyl)-
- 95881-96-2
- CHEMBL4553363
- AKOS022715584
- SCHEMBL10959137
- EN300-183838
- 3-(2-Methylpropyl)-1,2-thiazol-5-amine
- Inchi： 1S/C7H12N2S/c1-5(2)3-6-4-7(8)10-9-6/h4-5H,3,8H2,1-2H3
- InChI Key： VKVMUONEHGTIFH-UHFFFAOYSA-N
- SMILES： S1C(=CC(CC(C)C)=N1)N

Computed Properties

Exact Mass: 156.07211956g/mol
Monoisotopic Mass: 156.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Density: 1.111±0.06 g/cm3(Predicted)
Boiling Point: 185.5±33.0 °C(Predicted)
pka: 7.92±0.50(Predicted)

3-(2-Methylpropyl)-1,2-thiazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-183838-1g	3-(2-methylpropyl)-1,2-thiazol-5-amine	95881-96-2	1g	$1057.0	2023-09-19
Enamine	EN300-183838-5g	3-(2-methylpropyl)-1,2-thiazol-5-amine	95881-96-2	5g	$3065.0	2023-09-19
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Enamine	EN300-183838-0.25g	3-(2-methylpropyl)-1,2-thiazol-5-amine	95881-96-2	0.25g	$524.0	2023-09-19
Enamine	EN300-183838-0.5g	3-(2-methylpropyl)-1,2-thiazol-5-amine	95881-96-2	0.5g	$824.0	2023-09-19
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